Cas no 1519364-90-9 (6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine)

• Product Name: 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine
• CAS No: 1519364-90-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5170875
• PubChem ID: 75355989
• Update Time: 2025-11-02

6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine

• Inchi： 1S/C11H14N4/c1-9-3-4-11(7-12-9)13-5-10-6-14-15(2)8-10/h3-4,6-8,13H,5H2,1-2H3
• InChI Key： NAWBQJWUBIQOTJ-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NCC1=CN(C)N=C1

Additional information on 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine

Comprehensive Overview of 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine (CAS No. 1519364-90-9)

6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine (CAS No. 1519364-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and pyrazole moieties, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and biological activities, making it a topic of interest in modern chemical innovation.

The molecular structure of 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine features a pyridine ring substituted with a methyl group at the 6-position and an amine functional group at the 3-position, linked to a 1-methyl-1H-pyrazol-4-ylmethyl moiety. This structural arrangement contributes to its versatility in forming derivatives and participating in various chemical reactions. The compound's CAS number 1519364-90-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases.

In recent years, the demand for heterocyclic compounds like 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine has surged due to their role in developing novel pharmaceutical intermediates and agrochemicals. The compound's potential as a kinase inhibitor scaffold has been explored in cancer research, aligning with the growing focus on targeted therapies. Additionally, its applications in crop protection chemicals highlight its relevance in sustainable agriculture, a key area of global interest.

From a synthetic chemistry perspective, 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine can be prepared through multi-step organic reactions, often involving nucleophilic substitution and catalytic coupling techniques. Researchers frequently optimize these methods to improve yield and purity, addressing common challenges in scale-up production. The compound's solubility in organic solvents and moderate stability under ambient conditions make it suitable for further functionalization and formulation studies.

The commercial significance of CAS No. 1519364-90-9 is evident in its listing across multiple chemical supplier catalogs, where it is often categorized under building blocks for medicinal chemistry. Market trends indicate rising procurement inquiries from biotechnology firms and academic institutions, reflecting its utility in high-throughput screening and structure-activity relationship (SAR) studies. Quality specifications typically emphasize ≥95% purity by HPLC, with detailed analytical data sheets available upon request.

Environmental and safety considerations for handling 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. Storage conditions generally suggest keeping the compound in a cool, dry place away from direct sunlight to maintain stability over extended periods.

Emerging research directions for 1519364-90-9 include its evaluation as a precursor for fluorescent probes and metal-organic frameworks (MOFs), tapping into the expanding fields of molecular imaging and advanced materials. These applications leverage the compound's aromatic system and nitrogen-rich structure, which facilitate π-π stacking interactions and coordination chemistry. Such interdisciplinary potential makes it a valuable subject for grant proposals and collaborative research initiatives.

For analytical characterization, techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are routinely employed to verify the identity of 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine. The compound typically shows characteristic proton signals between δ 2.0-3.0 ppm for aliphatic methyl groups and δ 7.0-8.5 ppm for aromatic protons in ¹H NMR spectra. These spectral features serve as important quality control markers during synthesis and purification processes.

The intellectual property landscape surrounding CAS 1519364-90-9 reveals several patents describing its incorporation into larger molecular architectures for various therapeutic applications. This underscores the compound's strategic value in drug design pipelines, particularly in programs targeting protein-protein interactions and allosteric modulation. Companies active in this space often search for customized synthesis services and bulk supply options, driving innovation in manufacturing technologies.

Academic interest in 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine is reflected in its inclusion in university curricula covering advanced heterocyclic chemistry and medicinal chemistry principles. Computational chemistry approaches, including molecular docking studies and quantitative structure-activity relationship (QSAR) modeling, frequently utilize this compound as a case study due to its balanced hydrophobicity and molecular complexity.

Looking ahead, the development of greener synthetic routes for 1519364-90-9 using catalytic methods or biocatalysis represents an important research frontier. Such advancements would align with the chemical industry's push toward sustainable chemistry practices while maintaining cost-effectiveness. The compound's structural features make it an ideal candidate for exploring these innovative methodologies, potentially leading to more environmentally benign production processes.

In summary, 6-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine (CAS No. 1519364-90-9) stands as a versatile chemical entity with broad relevance across pharmaceutical development, materials science, and academic research. Its unique structural attributes and adaptable chemistry continue to inspire novel applications, making it a compound of enduring significance in the molecular sciences landscape.